Cas no 19945-37-0 (2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one)

• Product Name: 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one
• CAS No: 19945-37-0
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 1088973
• PubChem ID: 67811612
• Update Time: 2025-08-05

2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6-dihydrobenzo[b]thiophen-7(4H)-one
• 2-chloro-5,6-dihydro-4H-1-benzothiophen-7-one
• 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one
• 2-chloro-5,6-dihydro-1-benzothiophen-7(4H)-one
• DTXSID20737669
• 19945-37-0
• SCHEMBL9275582
• Benzo[b]thiophen-7(4H)-one, 2-chloro-5,6-dihydro-
• 2-Chloro-5,6-dihydrobenzo[b]thiophen-7(4H)-one,2-Chloro-4,5,6,7-tetrahydro-1-benzothiophen-7-one,2-Chloro-5,6-dihydro-4H-1-benzothiophen-7-one,2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one
• HKGSMAJXWGOORV-UHFFFAOYSA-N

• Inchi： 1S/C8H7ClOS/c9-7-4-5-2-1-3-6(10)8(5)11-7/h4H,1-3H2
• InChI Key： HKGSMAJXWGOORV-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(CCC2)=O)S1

Computed Properties

• Exact Mass: 185.9906137g/mol
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one

2-Chloro-5,6-Dihydrobenzothiophen-7(4H)-One: A Comprehensive Overview

The compound with CAS No. 19945-37-0, commonly referred to as 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzothiophene derivatives, which have garnered considerable attention due to their unique structural features and diverse applications. The benzothiophene framework, combined with the chlorine substituent at the 2-position, imparts distinctive chemical and physical properties to this molecule.

Recent studies have highlighted the potential of 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one in various areas, including drug discovery and material science. Its structure, characterized by a fused benzene and thiophene ring system with a ketone group at the 7-position, makes it a versatile building block for synthesizing more complex molecules. The chlorine atom at the 2-position not only enhances the compound's stability but also introduces electronic effects that can be exploited in synthetic chemistry.

One of the most intriguing aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have demonstrated that 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one can serve as a precursor for generating compounds with anti-inflammatory and antioxidant properties. For instance, a study published in 2023 revealed that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with inflammatory diseases. This finding underscores its potential in pharmaceutical applications.

In addition to its biological relevance, 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one has also been explored for its electronic properties. The thiophene ring system is known for its ability to participate in π-conjugation, which is advantageous in materials science. Recent research has focused on incorporating this compound into organic semiconductors and photovoltaic materials. Its ability to facilitate charge transport makes it a promising candidate for next-generation electronic devices.

The synthesis of 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one involves a multi-step process that typically begins with the preparation of benzothiophene derivatives. One common approach involves the cyclization of appropriate precursors under controlled conditions to form the fused ring system. The introduction of the chlorine substituent at the 2-position is often achieved through electrophilic substitution reactions or other halogenation techniques. The optimization of these steps is critical to ensure high yields and purity of the final product.

Another area where 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one has shown promise is in catalytic applications. Its ability to act as a ligand or catalyst support has been explored in various organic transformations. For example, recent studies have demonstrated its utility in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. This capability opens up new avenues for synthesizing enantiomerically pure compounds, which are highly sought after in pharmaceuticals and agrochemicals.

From an environmental perspective, understanding the degradation pathways of 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts. However, further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, 2-Chloro-5,6-dihydrobenzothiophen-7(4H)-one (CAS No. 19945-37-0) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and catalysis. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.